![molecular formula C19H23N7 B6459289 N-ethyl-6-methyl-2-[4-(quinoxalin-2-yl)piperazin-1-yl]pyrimidin-4-amine CAS No. 2549040-35-7](/img/structure/B6459289.png)
N-ethyl-6-methyl-2-[4-(quinoxalin-2-yl)piperazin-1-yl]pyrimidin-4-amine
Overview
Description
N-ethyl-6-methyl-2-[4-(quinoxalin-2-yl)piperazin-1-yl]pyrimidin-4-amine (NEMQP) is a novel piperazin-pyrimidine derivative that has been studied for its potential therapeutic applications in laboratory settings. This compound has been found to possess a wide range of biological activities, including anti-inflammatory, anti-bacterial, anti-viral, and anti-tumor effects. Additionally, NEMQP has been found to be effective in the treatment of certain types of cancer and neurodegenerative diseases. The purpose of
Scientific Research Applications
Anti-Tubercular Agents
Compounds with similar structures have been designed, synthesized, and evaluated for their anti-tubercular activity against Mycobacterium tuberculosis . They have shown significant activity, with 50% inhibitory concentrations (IC50) ranging from 1.35 to 2.18 μM .
Antiproliferative Agents
Derivatives of the compound have been synthesized and evaluated for their antiproliferative effect against human cancer cell lines . Some compounds showed good activity on all cell lines except K562, indicating potential as anticancer agents .
Anti-Fibrotic Agents
Compounds with similar structures have been shown to reduce collagen deposition in a liver fibrosis model . They inhibit collagen synthesis by inactivating hepatic stellate cells, which are mainly responsible for collagen synthesis in liver fibrosis .
Antiviral Agents
Indole derivatives, which share some structural similarities, have been reported as antiviral agents . This suggests that “N-ethyl-6-methyl-2-[4-(quinoxalin-2-yl)piperazin-1-yl]pyrimidin-4-amine” could potentially have antiviral applications.
Antipsychotic Agents
Piperazine derivatives, which are part of the compound’s structure, have a wide range of biological activities, including antipsychotic effects . Derivatives act as dopamine and serotonin antagonists and are used as antipsychotic drug substances .
Anti-HIV Agents
Piperazine derivatives have also been reported to have anti-HIV-1 activity . This suggests that “N-ethyl-6-methyl-2-[4-(quinoxalin-2-yl)piperazin-1-yl]pyrimidin-4-amine” could potentially be used in the treatment of HIV.
Mechanism of Action
Target of Action
N-ethyl-6-methyl-2-[4-(quinoxalin-2-yl)piperazin-1-yl]pyrimidin-4-amine is a derivative of quinoxaline, a nitrogen-containing heterocyclic compound . Quinoxaline derivatives have been found to interact with various targets, receptors, or microorganisms . .
Mode of Action
The mode of action of quinoxaline derivatives can vary depending on the specific derivative and its targets. For instance, some quinoxaline derivatives have been found to induce apoptosis in a dose-dependent manner on certain cell lines . .
Biochemical Pathways
Quinoxaline derivatives can affect various biochemical pathways, depending on their specific targets and mode of action . .
Result of Action
The result of a compound’s action can vary depending on its targets, mode of action, and the biochemical pathways it affects. For instance, some quinoxaline derivatives have been found to induce apoptosis in certain cell lines . .
properties
IUPAC Name |
N-ethyl-6-methyl-2-(4-quinoxalin-2-ylpiperazin-1-yl)pyrimidin-4-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23N7/c1-3-20-17-12-14(2)22-19(24-17)26-10-8-25(9-11-26)18-13-21-15-6-4-5-7-16(15)23-18/h4-7,12-13H,3,8-11H2,1-2H3,(H,20,22,24) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FLFOAEAUXOKMEZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC1=NC(=NC(=C1)C)N2CCN(CC2)C3=NC4=CC=CC=C4N=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23N7 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-ethyl-6-methyl-2-[4-(quinoxalin-2-yl)piperazin-1-yl]pyrimidin-4-amine | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-(1-methyl-1H-pyrazol-4-yl)-2-[(1-{[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]methyl}piperidin-4-yl)oxy]pyrimidine](/img/structure/B6459216.png)
![6-fluoro-N-[(pyrimidin-2-yl)methyl]quinazolin-4-amine](/img/structure/B6459222.png)
![N-[(pyrimidin-2-yl)methyl]quinazolin-4-amine](/img/structure/B6459227.png)
![3-{4-[(2,4-difluorophenyl)methyl]piperazin-1-yl}-6-(1H-pyrazol-1-yl)pyridazine](/img/structure/B6459233.png)
![4,6-dimethyl-2-{4-[(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)methyl]piperidin-1-yl}pyridine-3-carbonitrile](/img/structure/B6459246.png)
![1-(cyclopropanesulfonyl)-4-[(2,4-dichlorophenyl)methyl]-1,4-diazepane](/img/structure/B6459249.png)
![4-{4-[(2,4-difluorophenyl)methyl]piperazin-1-yl}-6-(1H-pyrazol-1-yl)pyrimidine](/img/structure/B6459256.png)
![2-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-4-(propan-2-yl)-1,3-benzothiazole](/img/structure/B6459262.png)
![N-[(2E)-3-methanesulfonylprop-2-en-1-yl]-4-[4-(trifluoromethyl)phenoxy]benzamide](/img/structure/B6459269.png)
![4-({4-[2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}methyl)benzonitrile](/img/structure/B6459274.png)
![4-({4-[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]piperazin-1-yl}methyl)benzonitrile](/img/structure/B6459290.png)
![6-chloro-2-[4-(cyclopropanesulfonyl)piperazin-1-yl]quinoxaline](/img/structure/B6459301.png)
![N-[3-(3-methyl-1,2,4-oxadiazol-5-yl)propyl]-1,3-benzothiazol-2-amine](/img/structure/B6459311.png)
![2-cyclopropyl-4-(4-{[5-(1-methyl-1H-pyrazol-4-yl)pyrimidin-2-yl]oxy}piperidin-1-yl)pyrimidine](/img/structure/B6459317.png)